Cas no 15789-02-3 (N-Benzyl-3-hydroxy-benzamide)
N-Benzyl-3-hydroxy-benzamide structure
Product Name:N-Benzyl-3-hydroxy-benzamide
CAS No:15789-02-3
MF:C14H13NO2
MW:227.258523702621
CID:236979
PubChem ID:2394019
Update Time:2025-04-19
N-Benzyl-3-hydroxy-benzamide Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, 3-hydroxy-N-(phenylmethyl)-
- N-Benzyl-3-hydroxybenzamide
- N-BENZYL-3-HYDROXY-BENZAMIDE
- 3-Hydroxy-benzoesaeure-benzylamid
- 3-hydroxy-benzoic acid benzylamide
- 3-Hydroxy-N-benzyl-benzamid
- AC1M69O7
- AC1Q78IR
- CTK0I4153
- m-Hydroxy-benzoesaeure-benzylamid
- SureCN3191663
- N-benzyl-3-hydroxy-benzamide, AldrichCPR
- DTXSID90368469
- SCHEMBL3191663
- EN300-06502
- 15789-02-3
- CMTKGWDQXAODLW-UHFFFAOYSA-N
- CS-0307758
- Z31478220
- 3-Hydroxy-N-(phenylmethyl)benzamide
- AKOS008928281
- G33778
- MFCD01017229
- N-Benzyl-3-hydroxy-benzamide
-
- MDL: MFCD01017229
- Inchi: 1S/C14H13NO2/c16-13-8-4-7-12(9-13)14(17)15-10-11-5-2-1-3-6-11/h1-9,16H,10H2,(H,15,17)
- InChI Key: CMTKGWDQXAODLW-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=C(C=1)O)NCC1C=CC=CC=1
Computed Properties
- Exact Mass: 227.09469
- Monoisotopic Mass: 227.094629
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 49.3
Experimental Properties
- Density: 1.202
- Melting Point: 140-142 °C
- Boiling Point: 450.7°Cat760mmHg
- Flash Point: 226.4°C
- Refractive Index: 1.618
- PSA: 49.33
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
N-Benzyl-3-hydroxy-benzamide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-Benzyl-3-hydroxy-benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B131210-50mg |
N-Benzyl-3-hydroxy-benzamide |
15789-02-3 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B131210-100mg |
N-Benzyl-3-hydroxy-benzamide |
15789-02-3 | 100mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B131210-500mg |
N-Benzyl-3-hydroxy-benzamide |
15789-02-3 | 500mg |
$ 320.00 | 2022-06-07 | ||
| 1PlusChem | 1P001Q9E-50mg |
Benzamide, 3-hydroxy-N-(phenylmethyl)- |
15789-02-3 | 97% | 50mg |
$111.00 | 2023-12-20 | |
| 1PlusChem | 1P001Q9E-100mg |
Benzamide, 3-hydroxy-N-(phenylmethyl)- |
15789-02-3 | 97% | 100mg |
$140.00 | 2023-12-20 | |
| 1PlusChem | 1P001Q9E-250mg |
Benzamide, 3-hydroxy-N-(phenylmethyl)- |
15789-02-3 | 97% | 250mg |
$171.00 | 2023-12-20 | |
| 1PlusChem | 1P001Q9E-500mg |
Benzamide, 3-hydroxy-N-(phenylmethyl)- |
15789-02-3 | 97% | 500mg |
$270.00 | 2023-12-20 | |
| 1PlusChem | 1P001Q9E-1g |
Benzamide, 3-hydroxy-N-(phenylmethyl)- |
15789-02-3 | 95% | 1g |
$366.00 | 2025-02-19 | |
| 1PlusChem | 1P001Q9E-2.5g |
Benzamide, 3-hydroxy-N-(phenylmethyl)- |
15789-02-3 | 97% | 2.5g |
$684.00 | 2023-12-20 | |
| 1PlusChem | 1P001Q9E-5g |
Benzamide, 3-hydroxy-N-(phenylmethyl)- |
15789-02-3 | 95% | 5g |
$1023.00 | 2025-02-19 |
N-Benzyl-3-hydroxy-benzamide Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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